Cas no 148336-01-0 (1-(cyclopropylmethyl)piperazin-2-one)

1-(Cyclopropylmethyl)piperazin-2-one is a heterocyclic compound featuring a piperazin-2-one core substituted with a cyclopropylmethyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, influencing binding affinity and metabolic stability in bioactive molecules. The compound serves as a versatile intermediate for the development of novel pharmacophores, particularly in CNS-targeted and antimicrobial agents. Its well-defined synthetic pathway allows for high purity and scalability, making it suitable for research and industrial applications. The ketone functionality within the piperazine ring offers further derivatization opportunities, enabling tailored modifications for specific chemical or biological studies.
1-(cyclopropylmethyl)piperazin-2-one structure
148336-01-0 structure
Product name:1-(cyclopropylmethyl)piperazin-2-one
CAS No:148336-01-0
MF:C8H14N2O
MW:154.209561824799
CID:100512
PubChem ID:22722017

1-(cyclopropylmethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,1-(cyclopropylmethyl)-
    • 1-(cyclopropylmethyl)-2-Piperazinone
    • Piperazinone, 1-(cyclopropylmethyl)- (9CI)
    • 1-(cyclopropylmethyl)piperazin-2-one
    • 148336-01-0
    • A1-09727
    • FT-0753826
    • TTWCBUXYQFCELW-UHFFFAOYSA-N
    • EN300-1251250
    • SCHEMBL1583511
    • AKOS013891799
    • 1-cyclopropylmethylpiperazin-2-one
    • Inchi: InChI=1S/C8H14N2O/c11-8-5-9-3-4-10(8)6-7-1-2-7/h7,9H,1-6H2
    • InChI Key: TTWCBUXYQFCELW-UHFFFAOYSA-N
    • SMILES: C1(CN2CCNCC2=O)CC1

Computed Properties

  • Exact Mass: 154.11072
  • Monoisotopic Mass: 154.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 32.34

1-(cyclopropylmethyl)piperazin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1251250-0.25g
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
0.25g
$801.0 2023-06-08
Enamine
EN300-1251250-0.5g
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
0.5g
$836.0 2023-06-08
Enamine
EN300-1251250-1000mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
1000mg
$871.0 2023-10-02
Enamine
EN300-1251250-0.1g
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
0.1g
$767.0 2023-06-08
Enamine
EN300-1251250-5000mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
5000mg
$2525.0 2023-10-02
Enamine
EN300-1251250-50mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
50mg
$732.0 2023-10-02
Enamine
EN300-1251250-0.05g
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
0.05g
$732.0 2023-06-08
Enamine
EN300-1251250-100mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
100mg
$767.0 2023-10-02
Enamine
EN300-1251250-250mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
250mg
$801.0 2023-10-02
Enamine
EN300-1251250-2500mg
1-(cyclopropylmethyl)piperazin-2-one
148336-01-0
2500mg
$1707.0 2023-10-02

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